Cas no 367501-03-9 (4-(4-chloro-2-methoxyphenoxy)piperidine)

• Product Name: 4-(4-chloro-2-methoxyphenoxy)piperidine
• CAS No: 367501-03-9
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD28969161
• CID: 1479040
• PubChem ID: 22397429
• Update Time: 2025-05-20

4-(4-chloro-2-methoxyphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(4-chloro-2-methoxyphenoxy)-
• 4-(4-chloro-2-methoxyphenoxy)piperidine
• DTXSID601278828
• 367501-03-9
• DB-357451
• SCHEMBL5369483
• EN300-1984797

• MDL： MFCD28969161
• Inchi： 1S/C12H16ClNO2/c1-15-12-8-9(13)2-3-11(12)16-10-4-6-14-7-5-10/h2-3,8,10,14H,4-7H2,1H3
• InChI Key： QGORDVCWTACESA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)OC1CCNCC1

Computed Properties

• Exact Mass: 241.08708
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(4-chloro-2-methoxyphenoxy)piperidine

Comprehensive Overview of 4-(4-Chloro-2-methoxyphenoxy)piperidine (CAS No. 367501-03-9): Properties, Applications, and Industry Insights

4-(4-Chloro-2-methoxyphenoxy)piperidine (CAS No. 367501-03-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This piperidine derivative, characterized by a chloro-methoxyphenoxy substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₂H₁₆ClNO₂, and precise chemical structure make it valuable for designing ligands targeting specific receptors.

Recent trends in drug discovery highlight the growing demand for heterocyclic building blocks like 4-(4-chloro-2-methoxyphenoxy)piperidine. Researchers are particularly interested in its potential role in developing central nervous system (CNS) therapeutics, as piperidine scaffolds are prevalent in neuromodulators. The compound’s lipophilicity and hydrogen-bonding capacity, calculated via QSAR models, align with current blood-brain barrier permeability optimization strategies—a hot topic in Alzheimer’s disease and Parkinson’s research.

In agrochemical applications, this compound’s chlorophenoxy moiety suggests utility in herbicide adjuvants or plant growth regulators. With the sustainable agriculture movement driving innovation, derivatives of 367501-03-9 are being explored for eco-friendly pest control solutions. Computational studies indicate possible interactions with plant hormone receptors, making it relevant to precision farming technologies—a frequently searched term in agtech forums.

Synthetic accessibility is another advantage. The compound can be prepared via nucleophilic aromatic substitution between 4-chloro-2-methoxyphenol and piperidine derivatives, a process optimized for high-yield production. Analytical data (e.g., HPLC purity >98%, NMR spectra) confirm its stability under standard storage conditions, addressing common supplier quality concerns. These attributes position it favorably in contract manufacturing discussions.

From a market perspective, the global demand for fine chemicals like CAS 367501-03-9 is projected to grow at 6.2% CAGR (2023-2030), fueled by biopharmaceutical outsourcing. Regulatory compliance (REACH, FDA GMP) and green chemistry metrics (e.g., E-factor reduction) are key purchase decision factors—topics dominating procurement webinars. Suppliers emphasizing documentation transparency and scalability gain traction in B2B marketplaces.

Ongoing studies investigate structure-activity relationships (SAR) of modifications to the methoxy group or piperidine nitrogen, with molecular docking simulations suggesting enhanced target affinity. Such data-rich approaches resonate with AI-driven drug design communities, where fragment-based screening is a trending search term. Collaborative platforms like open-source chemistry databases increasingly catalog analogs of this compound.

For handling and storage, technical bulletins recommend inert atmosphere packaging to prevent oxidation—a detail crucial for laboratory safety protocols. This aligns with industry-wide shifts toward ISO-certified handling practices, frequently queried in EHS (Environmental Health & Safety) training modules. The compound’s low volatility minimizes exposure risks, though standard PPE guidelines apply.

In summary, 4-(4-chloro-2-methoxyphenoxy)piperidine exemplifies how targeted molecular engineering addresses contemporary challenges in life sciences and material innovation. Its dual relevance to medicinal chemistry and agrochemical development ensures sustained academic and commercial interest, particularly as high-throughput screening technologies accelerate lead compound identification.